5-Bromo-6-(2,4-difluorophenoxy)nicotinic acid

• Molecular Formula: C12H6BrF2NO3
• Molecular Weight: 330.08 g/mol
• IUPAC Name: 5-bromo-6-(2,4-difluorophenoxy)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H6BrF2NO3/c13-8-3-6(12(17)18)5-16-11(8)19-10-2-1-7(14)4-9(10)15/h1-5H,(H,17,18)
• InChI Key: ZEPVOUKBTJGJSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)OC2=C(C=C(C=N2)C(=O)O)Br

Description

5-Bromo-6-(2,4-difluorophenoxy)nicotinic acid is a useful research compound. Its molecular formula is C12H6BrF2NO3 and its molecular weight is 330.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-6-chloronicotinic acid (3.00 g, 12.7 mmol), 2,4-difluorophenol (3.30 g, 25.4 mmol) and cesium carbonate (16.5 g, 50.8 mmol) were combined in DMSO (25.4 mL), heated at 100° C. for 6 hours, cooled, diluted with 150 mL of iced water and the pH was adjusted to pH 3 with 12M HCl. The resulting solid was collected by filtration, washed with cold water and dried to constant mass to afford the title compound (2.84 g, 64%).